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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl isovalerate (CAS No. 557-00-6) is a fatty acid ester known for its characteristic fruity,

apple-like aroma.[1][2] It is found naturally in various fruits and food products, including apples,

bananas, and certain cheeses.[2] In the pharmaceutical and chemical industries, accurate

quantification of volatile and semi-volatile organic compounds is critical for quality control, purity

assessment, and formulation development. Gas chromatography (GC) is a premier technique

for this purpose, offering high resolution and sensitivity.

The use of a well-characterized standard is fundamental to achieving accurate and

reproducible results in chromatographic analysis. Propyl isovalerate serves as an excellent

standard for the GC analysis of short-chain esters and other volatile compounds due to its

stable chemical nature, distinct chromatographic peak, and availability as a high-purity certified

reference material.[3] This application note provides a detailed protocol for the use of propyl
isovalerate as a standard in gas chromatography with flame ionization detection (GC-FID),

including instrument parameters, standard preparation, and method validation data.

Chemical and Physical Properties of Propyl Isovalerate:
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Property Value

IUPAC Name propyl 3-methylbutanoate[4]

Synonyms
Propyl 3-methylbutyrate, Isovaleric acid propyl

ester[3][4]

CAS Number 557-00-6[4]

Molecular Formula C₈H₁₆O₂[3]

Molecular Weight 144.21 g/mol [3]

Boiling Point 156.0 - 157.0 °C at 760 mm Hg[4]

Solubility
Insoluble in water; soluble in alcohol and

organic solvents[4]

Density 0.862 g/mL at 20 °C[2]

Experimental Protocols
This section details the necessary materials, equipment, and step-by-step procedures for the

quantitative analysis of propyl isovalerate using GC-FID.

Materials and Reagents
Propyl isovalerate (≥98% purity, certified reference standard)

Methanol (HPLC grade or higher)

Hexane (HPLC grade or higher)

Deionized water

Helium (carrier gas, ultra-high purity)

Hydrogen (FID fuel, ultra-high purity) |* Air (FID oxidant, zero grade)

Volumetric flasks (Class A: 10 mL, 50 mL, 100 mL)
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Micropipettes and tips

Autosampler vials (2 mL) with caps

Instrumentation
A standard gas chromatograph equipped with a flame ionization detector (FID) and a

split/splitless injector is required. The following parameters are recommended and can be

adapted based on the specific instrumentation and analytical goals.

Parameter Recommended Setting

Column

5% Phenyl Methyl Siloxane (e.g., DB-5, HP-

5ms), 30 m x 0.25 mm ID, 0.25 µm film

thickness

Injector Temperature 250 °C

Injection Mode Split (Split ratio 50:1)

Injection Volume 1 µL

Carrier Gas Helium

Flow Rate 1.0 mL/min (Constant Flow)

Oven Program
Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to

200 °C, hold 5 min

Detector Flame Ionization Detector (FID)

Detector Temperature 280 °C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (He) 25 mL/min

Preparation of Standard Solutions
Accurate preparation of standard solutions is crucial for generating a reliable calibration curve.
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Primary Stock Solution (1000 µg/mL):

Accurately weigh 100 mg of pure propyl isovalerate.

Quantitatively transfer the standard to a 100 mL Class A volumetric flask.

Dissolve and bring to volume with methanol.

Stopper the flask and mix thoroughly by inversion. This solution should be stored at 4°C.

Working Standard Solutions:

Prepare a series of working standards by serial dilution of the primary stock solution with

methanol in 10 mL volumetric flasks.

The following concentrations are recommended for a calibration curve: 10 µg/mL, 25

µg/mL, 50 µg/mL, 100 µg/mL, and 250 µg/mL.

Transfer an aliquot of each working standard to a 2 mL autosampler vial for analysis.

Sample Preparation (Liquid-Liquid Extraction)
For analyzing propyl isovalerate in an aqueous matrix, a liquid-liquid extraction (LLE) is an

effective sample preparation technique.

Pipette 5 mL of the aqueous sample into a 15 mL screw-cap centrifuge tube.

Add 2 mL of hexane to the tube.

Vortex the mixture vigorously for 1 minute to ensure thorough mixing of the phases.

Centrifuge the tube at 3000 rpm for 5 minutes to separate the organic and aqueous layers.

Carefully transfer the upper organic layer (hexane) to a 2 mL autosampler vial for GC

analysis.

Data Presentation and Results
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The following tables summarize the expected quantitative data from the analysis of propyl
isovalerate using the described protocol.

Chromatographic Performance
Analyte Retention Time (min)

Propyl Isovalerate ~ 9.5

Note: Retention time can vary slightly depending on the specific instrument, column condition,

and exact chromatographic parameters.

Calibration Curve Data
A calibration curve is generated by plotting the peak area response against the concentration of

the prepared standards.

Standard Concentration (µg/mL) Peak Area (Arbitrary Units)

10 125,000

25 315,000

50 620,000

100 1,250,000

250 3,100,000

Method Validation Summary
Method validation ensures that the analytical procedure is suitable for its intended purpose.[5]

Key validation parameters are summarized below, based on typical performance for short-chain

ester analysis.[6][7]
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Validation Parameter Acceptance Criteria Typical Result

Linearity (R²) ≥ 0.995 > 0.999

Limit of Detection (LOD) S/N ≥ 3 0.5 µg/mL

Limit of Quantitation (LOQ) S/N ≥ 10 1.5 µg/mL

Precision (RSD%) ≤ 5% < 3%

Accuracy (Recovery %) 80 - 120% 95 - 105%

Mandatory Visualizations
Diagrams are provided to illustrate key workflows and relationships in the analytical process.
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Caption: Workflow for GC analysis using a standard.
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Quantitative Metrics Sensitivity & Range Specificity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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